Cas no 2786-19-8 (Propanoic acid,2-(4-chloro-2-methylphenoxy)-, methyl ester)

• Product Name: Propanoic acid,2-(4-chloro-2-methylphenoxy)-, methyl ester
• CAS No: 2786-19-8
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 276292
• PubChem ID: 329755295
• Update Time: 2025-10-31

Propanoic acid,2-(4-chloro-2-methylphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(4-chloro-2-methylphenoxy)-, methyl ester
• MCPP methyl ester solution
• Mecoprop methyl ester
• Methyl 2-(4-chloro-2-methylphenoxy)propanoate
• Q27281847
• 2-(2-METHYL-4-CHLOROPHENOXY)PROPIONIC ACID METHYL ESTER
• Mecoprop-methyl
• CMPP methyl ester
• K29N12A0WR
• YWGAULPFWIQKRB-UHFFFAOYSA-N
• Propionic acid, 2-((4-chloro-o-tolyl)oxy)-, methyl ester
• SCHEMBL11255192
• Mecoprop methyl ester, PESTANAL(R), analytical standard
• DTXSID70863023
• J-016903
• UNII-K29N12A0WR
• MCPP-Ester
• mecoprop methyl
• PROPANOIC ACID, 2-(4-CHLORO-2-METHYLPHENOXY)-, METHYL ESTER, (+/-)-
• methyl 2-(4-chloro-2-methylphenoxy) propionate
• 23844-56-6
• Mecoprop methyl ester, analytical standard
• 2786-19-8
• AKOS008902258
• Mecoprop-methyl ester
• NS00100955
• Mecoprop-methyl ester 10 microg/mL in Isooctane
• Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester, (+/-)-; Propionic acid, 2-[(4-chloro-o-tolyl)oxy]-, methyl ester, (+/-)- (8CI); (+/-)-Mecoprop methyl ester; 2-(2-Methyl-4-chlorophenoxy)propionic acid methyl ester; MCPP methyl ester; Mecoprop methyl ester
• MCPP methyl ester
• MCPP ester
• Propanoic acid, 2-(2-methyl-4-chlorophenyloxy)-, methyl ester
• Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester
• Methyl 2-((4-chloro-o-tolyl)oxy)propionate
• Propanoic acid, 2-(4-chloro-2-methylphenoxy), methyl ester
• Mecoprop-methyl [ISO]

• MDL： MFCD00055258
• Inchi： 1S/C11H13ClO3/c1-7-6-9(12)4-5-10(7)15-8(2)11(13)14-3/h4-6,8H,1-3H3
• InChI Key： YWGAULPFWIQKRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC(C(=O)OC)C

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: n20/D 1.52

Propanoic acid,2-(4-chloro-2-methylphenoxy)-, methyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H400
• Warning Statement： P273-P280
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-43-50/53
• Safety Instruction： 13-36/37-60-61
• Hazardous Material Identification：

Additional information on Propanoic acid,2-(4-chloro-2-methylphenoxy)-, methyl ester

Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester (CAS No. 2786-19-8): An Overview

Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester (CAS No. 2786-19-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound, also known as methyl 2-(4-chloro-2-methylphenoxy)propanoate, is characterized by its unique chemical structure and properties, which make it an essential building block in various chemical processes.

The molecular formula of Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester is C₁₁H₁₃ClO₃, and its molecular weight is approximately 230.67 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In terms of chemical stability, methyl 2-(4-chloro-2-methylphenoxy)propanoate is relatively stable under normal conditions but can undergo hydrolysis in the presence of strong acids or bases. This property is often exploited in synthetic chemistry to generate the corresponding carboxylic acid or alcohol derivatives.

The synthesis of Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester typically involves the esterification of 2-(4-chloro-2-methylphenoxy)propanoic acid with methanol in the presence of an acid catalyst. This reaction is well-documented in the literature and can be carried out under mild conditions with high yields. The starting material, 2-(4-chloro-2-methylphenoxy)propanoic acid, can be synthesized through various routes, including the reaction of 4-chloro-2-methylphenol with propionyl chloride followed by hydrolysis.

Methyl 2-(4-chloro-2-methylphenoxy)propanoate has found extensive use in the pharmaceutical industry due to its potential as an intermediate in the synthesis of various drugs. One notable application is in the production of herbicides and pesticides. The compound's ability to selectively inhibit plant growth without causing significant harm to non-target organisms makes it a valuable component in agrochemical formulations.

Recent research has also explored the biological activities of Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester. Studies have shown that it exhibits moderate antifungal and antibacterial properties, which could be harnessed for developing new therapeutic agents. For instance, a study published in the Journal of Agricultural and Food Chemistry reported that this compound effectively inhibited the growth of several fungal species commonly associated with crop diseases.

In addition to its agricultural applications, methyl 2-(4-chloro-2-methylphenoxy)propanoate has been investigated for its potential as a lead compound in drug discovery. Researchers at a leading pharmaceutical company have reported that derivatives of this compound show promising activity against certain cancer cell lines. These findings suggest that further exploration of this compound's structure-activity relationships could lead to the development of novel anticancer agents.

The environmental impact of Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, methyl ester has also been a subject of interest. Studies have shown that it degrades rapidly in soil and water under natural conditions, reducing its potential for long-term environmental accumulation. However, proper handling and disposal practices are still recommended to minimize any adverse effects on ecosystems.

In conclusion, methyl 2-(4-chloro-2-methylphenoxy)propanoate (CAS No. 2786-19-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and agrochemicals. Its unique chemical properties and biological activities make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly significant role in various scientific and industrial fields.